![molecular formula C15H24ClNO B1439884 3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride CAS No. 1220032-04-1](/img/structure/B1439884.png)
3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride
Overview
Description
Scientific Research Applications
Cytotoxic and Anticancer Agents
- A study by Dimmock et al. (1998) explored the synthesis of compounds related to 3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride, finding significant cytotoxicity toward murine and human tumor cells. These compounds, especially 4-(beta-arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinol hydrochlorides, emerged as new classes of cytotoxic agents with promising in vivo activity against colon cancers (Dimmock et al., 1998).
Synthesis and Biological Activities
- Rameshkumar et al. (2003) synthesized derivatives of 3-methyl-4-piperidones, which displayed varying degrees of analgesic, local anesthetic, and antifungal activities. This study highlights the diverse biological activities of piperidine derivatives (Rameshkumar et al., 2003).
Antimicrobial Activities
- Ovonramwen et al. (2019) reported on the synthesis and antimicrobial screening of (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, which exhibited moderate activities against various microbial strains. This research contributes to the understanding of the antimicrobial potential of piperidine derivatives (Ovonramwen et al., 2019).
Synthesis of Neuroleptic Agents
- Nakatsuka et al. (1981) synthesized neuroleptic agents using a compound related to 3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride, highlighting the role of such compounds in the development of neuroleptic medications (Nakatsuka et al., 1981).
Synthesis and Anti-Acetylcholinesterase Activity
- Sugimoto et al. (1990) synthesized 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, finding that these compounds had significant anti-acetylcholinesterase (anti-AChE) activity, suggesting their potential as therapeutic agents for conditions like Alzheimer's disease (Sugimoto et al., 1990).
Antidepressant Activity
- Balsamo et al. (1987) investigated 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives for potential antidepressant activity. This study provides insight into the application of piperidine derivatives in mental health treatments (Balsamo et al., 1987).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-[2-(3-ethylphenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO.ClH/c1-2-13-5-3-7-15(11-13)17-10-8-14-6-4-9-16-12-14;/h3,5,7,11,14,16H,2,4,6,8-10,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXNXAVKMERDOGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)OCCC2CCCNC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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